Cas no 773111-09-4 ((2E)-3-(4-chloro-3-fluorophenyl)-2-methylprop-2-enoic acid)

• Product Name: (2E)-3-(4-chloro-3-fluorophenyl)-2-methylprop-2-enoic acid
• CAS No: 773111-09-4
• CID: 4658784
• Update Time: 2025-10-29

(2E)-3-(4-chloro-3-fluorophenyl)-2-methylprop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(4-Chloro-3-fluorophenyl)-2-methylprop-2-enoic acid
• (2E)-3-(4-chloro-3-fluorophenyl)-2-methylprop-2-enoic acid

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids

Additional information on (2E)-3-(4-chloro-3-fluorophenyl)-2-methylprop-2-enoic acid

Recent Advances in the Study of (2E)-3-(4-chloro-3-fluorophenyl)-2-methylprop-2-enoic acid (CAS: 773111-09-4)

In recent years, (2E)-3-(4-chloro-3-fluorophenyl)-2-methylprop-2-enoic acid (CAS: 773111-09-4) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The compound's chemical structure, which includes a chloro-fluorophenyl group and a methylprop-2-enoic acid moiety, contributes to its biological activity and pharmacokinetic properties. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its therapeutic applications.

One of the key areas of research has been the synthesis and optimization of (2E)-3-(4-chloro-3-fluorophenyl)-2-methylprop-2-enoic acid. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an improved synthetic route that enhances yield and purity while reducing byproducts. The researchers utilized a palladium-catalyzed coupling reaction, which proved to be highly efficient for the introduction of the chloro-fluoro substituents. This advancement is critical for scaling up production and ensuring the compound's availability for further preclinical and clinical studies.

Another significant development is the exploration of the compound's biological activity. Recent in vitro and in vivo studies have revealed that (2E)-3-(4-chloro-3-fluorophenyl)-2-methylprop-2-enoic acid exhibits potent anti-inflammatory and anti-proliferative effects. A 2023 study in Biochemical Pharmacology highlighted its ability to inhibit key inflammatory mediators such as COX-2 and TNF-α, suggesting potential applications in treating chronic inflammatory diseases. Additionally, its anti-proliferative activity against certain cancer cell lines has sparked interest in its use as a chemotherapeutic agent.

Pharmacokinetic studies have also been a focus of recent research. A 2024 publication in Drug Metabolism and Disposition reported on the compound's favorable absorption and distribution profiles, along with its metabolic stability. The study identified the primary metabolites and their pathways, providing valuable insights for future drug development. These findings are particularly important for designing formulations that maximize bioavailability and minimize adverse effects.

Looking ahead, the potential therapeutic applications of (2E)-3-(4-chloro-3-fluorophenyl)-2-methylprop-2-enoic acid are vast. Current research is exploring its use in combination therapies, particularly in oncology and autoimmune diseases. Furthermore, efforts are underway to modify its structure to enhance selectivity and reduce off-target effects. The compound's unique properties make it a promising candidate for further development, and ongoing studies are expected to uncover additional therapeutic benefits.

In conclusion, (2E)-3-(4-chloro-3-fluorophenyl)-2-methylprop-2-enoic acid (CAS: 773111-09-4) represents a significant area of interest in chemical biology and pharmaceutical research. Recent advancements in its synthesis, biological activity, and pharmacokinetics have laid a strong foundation for its future development. As research continues, this compound may soon transition from the laboratory to clinical applications, offering new treatment options for various diseases.